![molecular formula C9H12N2O3S B1274544 3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid CAS No. 436855-68-4](/img/structure/B1274544.png)
3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid
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Description
3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid, commonly known as 3-Allylthiopropionic acid (3-ATP), is an organic compound that is part of the family of thiopropionic acids. It is a colorless liquid with a pungent odor, and is soluble in most organic solvents. 3-ATP has a wide range of applications in scientific research, including as a reagent for synthesis of other compounds, for studying the properties of enzymes, and for investigating the mechanism of action of drugs.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- The reaction of (2,2-dimethylhydrazino)succinic acid ester with allyl and phenyl isothiocyanates, which includes compounds similar to 3-(1-Allyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionic acid, has been studied. These reactions lead to esters of 1-substituted (3-dimethylamino-5-oxo-2-thioxo-4-imidazolidinyl)acetic acids. The structure of a related compound, methyl (1-allyl-5-oxo-2-thioxoimidazolidin-4-ylidene)acetate, was confirmed by x-ray diffraction analysis (Bremanis et al., 1987).
Potential in Medicinal Chemistry
- A compound structurally similar to this compound, specifically 3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid, has been identified as a potent and selective antagonist of the alpha(v)beta(3) receptor, with significant implications for the treatment and prevention of osteoporosis (Hutchinson et al., 2003).
Optical and Physicochemical Properties
- The linear and nonlinear optical properties of azo-derivatives of a compound similar to this compound have been investigated, revealing significant changes in optical properties upon UV irradiation (El-Ghamaz et al., 2018).
Biological Activities
- The impact of a derivative of this compound on cell immunity in laboratory animals was studied, indicating its potential for anti-fungal and anti-tumor activities and its effect on certain cellular immunity components (Konechnyi et al., 2021).
Enzymatic Reactions
- A study on Burkholderia sp. HME13 identified an enzyme that converts a compound structurally similar to this compound, suggesting its potential role in enzymatic pathways (Muramatsu et al., 2020).
properties
IUPAC Name |
3-(5-oxo-1-prop-2-enyl-2-sulfanylideneimidazolidin-4-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3S/c1-2-5-11-8(14)6(10-9(11)15)3-4-7(12)13/h2,6H,1,3-5H2,(H,10,15)(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUKJPGKFXOINC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C(NC1=S)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90389775 |
Source
|
Record name | 3-[5-Oxo-1-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-yl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90389775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
436855-68-4 |
Source
|
Record name | 3-[5-Oxo-1-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-yl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90389775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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